N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea

• IUPAC Name: 1-[1-(1,3-benzodioxol-5-yl)ethyl]-3-(3-chloro-4-fluorophenyl)thiourea
• InChI: InChI=1S/C16H14ClFN2O2S/c1-9(10-2-5-14-15(6-10)22-8-21-14)19-16(23)20-11-3-4-13(18)12(17)7-11/h2-7,9H,8H2,1H3,(H2,19,20,23)
• InChI Key: CBZKHFWVARUHRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=S)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H14ClFN2O2S
• Molecular Weight: 352.8 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea, also known as BF-168, is a synthetic compound that has shown potential in scientific research applications.

Mechanism of Action

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea exerts its effects by inhibiting the activity of specific enzymes and proteins involved in disease processes. For example, in cancer cells, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea inhibits the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division. In inflammation, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea inhibits the production of pro-inflammatory cytokines by blocking the activity of nuclear factor-kappa B (NF-κB), a protein complex that regulates gene expression. In neurological disorders, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has been shown to modulate the activity of neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has been shown to have a range of biochemical and physiological effects. In cancer cells, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea induces apoptosis by activating caspase-3, a protein involved in programmed cell death. In inflammation, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea reduces the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In neurological disorders, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has several advantages for lab experiments, including its high purity, stability, and solubility in water. However, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea also has some limitations, including its potential toxicity and limited availability.

Future Directions

There are several future directions for N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea research. One area of interest is the development of N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea derivatives with improved efficacy and reduced toxicity. Another area of interest is the investigation of N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea in combination with other therapeutic agents for synergistic effects. Additionally, further research is needed to elucidate the precise mechanisms of N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea in disease processes and to identify potential biomarkers for patient selection and monitoring.
Conclusion
In conclusion, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea is a synthetic compound with potential in scientific research applications, particularly in cancer, inflammation, and neurological disorders. N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea exerts its effects by inhibiting specific enzymes and proteins involved in disease processes. While N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has several advantages for lab experiments, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has shown that N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological research, N-[1-(1,3-benzodioxol-5-yl)ethyl]-N'-(3-chloro-4-fluorophenyl)thiourea has shown potential in improving cognitive function and reducing neuroinflammation.